2-Chloro-5-fluoropyridine-3-sulfonamide
Description
2-Chloro-5-fluoropyridine-3-sulfonamide is a halogenated pyridine derivative featuring a sulfonamide functional group at the 3-position, with chlorine and fluorine substituents at the 2- and 5-positions, respectively.
Properties
Molecular Formula |
C5H4ClFN2O2S |
|---|---|
Molecular Weight |
210.61 g/mol |
IUPAC Name |
2-chloro-5-fluoropyridine-3-sulfonamide |
InChI |
InChI=1S/C5H4ClFN2O2S/c6-5-4(12(8,10)11)1-3(7)2-9-5/h1-2H,(H2,8,10,11) |
InChI Key |
SOQSWFGZIAMELU-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=NC(=C1S(=O)(=O)N)Cl)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Chloro-5-fluoropyridine-3-sulfonamide typically involves the sulfonation of 2-Chloro-5-fluoropyridine. One common method includes the reaction of 2-Chloro-5-fluoropyridine with chlorosulfonic acid, followed by the introduction of an amine group to form the sulfonamide. The reaction conditions often require controlled temperatures and the use of solvents to facilitate the reaction.
Industrial Production Methods
In an industrial setting, the production of 2-Chloro-5-fluoropyridine-3-sulfonamide may involve large-scale sulfonation processes using automated reactors to ensure consistency and efficiency. The use of catalysts and optimized reaction conditions can enhance yield and purity.
Chemical Reactions Analysis
Types of Reactions
2-Chloro-5-fluoropyridine-3-sulfonamide can undergo various chemical reactions, including:
Substitution Reactions: The chlorine and fluorine atoms can be substituted with other functional groups under appropriate conditions.
Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.
Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, which involves the formation of carbon-carbon bonds.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.
Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride.
Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while coupling reactions can produce biaryl compounds.
Scientific Research Applications
2-Chloro-5-fluoropyridine-3-sulfonamide has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in the study of enzyme inhibition and protein interactions.
Industry: The compound is used in the production of agrochemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-Chloro-5-fluoropyridine-3-sulfonamide involves its interaction with molecular targets such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active sites, inhibiting enzyme activity or altering receptor function. The exact pathways depend on the specific biological context in which the compound is used.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs from Similarity Analysis
identifies four compounds with high structural similarity (0.72–0.81 similarity scores):
Key Observations :
Sulfonamide Derivatives with Varied Substituents
2-((2-Fluoro-5-methylphenyl)amino)pyridine-3-sulfonamide (CAS 1340852-20-1)
- Structure: Features a 2-fluoro-5-methylphenylamino group at C2 and sulfonamide at C3.
- Comparison: The phenylamino group increases lipophilicity and steric bulk, which may improve membrane permeability but reduce solubility in aqueous media. The methyl group at C5 (phenyl ring) could slow oxidative metabolism compared to the target compound’s simpler halogen substituents .
5-Fluoropyridine-3-sulfonohydrazide (CAS 1248153-94-7)
- Structure: Sulfonohydrazide replaces sulfonamide; lacks chlorine at C2.
- Comparison: The hydrazide group (–SO₂–NH–NH₂) introduces additional hydrogen-bonding sites and higher reactivity, particularly in condensation reactions.
Halogenated Pyridine Derivatives
5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate
- Structure : Iodine (C3) and trifluoromethanesulfonate (C2) substituents.
- Comparison : The iodine atom acts as a superior leaving group compared to chlorine, making this compound more reactive in cross-coupling reactions. The trifluoromethanesulfonate group (a strong electron-withdrawing group) further activates the pyridine ring for substitution .
Methyl 3-(2-amino-5-fluoropyridin-3-yl)propanoate
- Structure: Amino group (C2), fluorine (C5), and methyl ester side chain.
- Comparison: The ester group increases susceptibility to hydrolysis, while the amino group enhances solubility in acidic environments. The lack of sulfonamide limits its utility as a protease inhibitor but may favor applications in prodrug design .
Data Table: Comparative Overview of Key Compounds
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